Cas no 721402-02-4 (4-Bromo-1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole)

4-Bromo-1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole structure
721402-02-4 structure
Product Name:4-Bromo-1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole
CAS No:721402-02-4
MF:C6H6BrF3N2
MW:243.024450778961
MDL:MFCD04972688
CID:547898
PubChem ID:11859045
Update Time:2025-04-19

4-Bromo-1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole
    • 1H-Pyrazole,4-bromo-1,5-dimethyl-3-(trifluoromethyl)-
    • 1H-Pyrrole-2-carbonitrile,4-bromo-1,5-dimethyl
    • 4-bromo-1,5-dimethyl-2-pyrrolcarbonitrile
    • 4-bromo-1,5-dimethyl-2-pyrrolecarbonitrile
    • 4-bromo-1,5-dimethyl-3-trifluoromethyl-1H-pyrazole
    • 4-bromo-3-trifluoromethyl-1,5-dimethylpyrazole
    • PS-6463
    • A815474
    • Benzenemethanamine, .alpha.,4-dimethyl-, (.alpha.R)-
    • A9402
    • MFCD04972688
    • 4-bromo-1,5-dimethyl-3-(trifluoromethyl)pyrazole;4-Bromobenzo[de]isochromene-1,3-dione
    • AMY12099
    • 4-Bromo-1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole, AldrichCPR
    • AC-27616
    • AKOS005169312
    • CS-0145705
    • 721402-02-4
    • 4-bromo-1,5-dimethyl-3-(trifluoromethyl)pyrazole
    • SCHEMBL1852750
    • EN300-232371
    • STK506094
    • 1H-PYRAZOLE, 4-BROMO-1,5-DIMETHYL-3-(TRIFLUOROMETHYL)-
    • ALBB-009835
    • G37411
    • MDL： MFCD04972688
    • Inchi： 1S/C6H6BrF3N2/c1-3-4(7)5(6(8,9)10)11-12(3)2/h1-2H3
    • InChI Key： IFCNTZRBBLIUMD-UHFFFAOYSA-N
    • SMILES： BrC1C(C(F)(F)F)=NN(C)C=1C

Computed Properties

  • Exact Mass: 241.96700
  • Monoisotopic Mass: 241.967
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.724
  • Boiling Point: 210.285°C at 760 mmHg
  • Flash Point: 80.978°C
  • Refractive Index: 1.507
  • PSA: 17.82000
  • LogP: 2.50980

4-Bromo-1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： Xi T
  • HazardClass：IRRITANT

4-Bromo-1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole Pricemore >>

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